Cas no 1804321-39-8 (3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804321-39-8
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4830778
• Update Time: 2025-10-29

3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-3-4-1-5(11)8(18-9(12,13)14)15-6(4)2-7(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： VIOHFQYKAGWBAF-UHFFFAOYSA-N
• SMILES： FCC1=CC(=C(N=C1CC(=O)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804321-39-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid, identified by its CAS number 1804321-39-8, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. The presence of multiple fluorine substituents, including a fluoromethyl group at the 5-position and a trifluoromethoxy group at the 2-position, contributes to its distinct electronic properties and potential for modulating biological pathways. This compound has emerged as a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting intricate disease mechanisms.

The fluorine atoms in this molecule play a pivotal role in enhancing its pharmacological properties. Fluorine's ability to influence metabolic stability, binding affinity, and lipophilicity makes it an indispensable element in drug design. Specifically, the fluoromethyl group can improve metabolic resistance by inhibiting oxidative degradation, while the trifluoromethoxy group enhances binding interactions with biological targets due to its strong electron-withdrawing effects. These features have been extensively studied in the development of small-molecule inhibitors for various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated pyridines as pharmacophores. 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid has been explored as a key intermediate in synthesizing novel compounds with enhanced biological activity. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The compound's ability to selectively interact with specific enzymatic targets while minimizing off-target effects has made it a focal point in medicinal chemistry research.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of fluorine substituents allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability, which are crucial for clinical efficacy. Furthermore, the acetic acid moiety at the 6-position provides a carboxyl group that can be further functionalized to enhance binding affinity or introduce additional biological activities. This structural flexibility has enabled researchers to develop a diverse array of derivatives with tailored properties for specific therapeutic applications.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid. Molecular modeling studies have revealed insights into how fluorine substitution affects molecular interactions with biological targets, providing a rational basis for designing more effective drug candidates. These computational approaches have been complemented by experimental investigations, which have validated many of the predictions made by theoretical models. This synergy between computational and experimental methods has significantly advanced the field and paved the way for faster development cycles.

The therapeutic potential of this compound has been highlighted in several preclinical studies. Researchers have investigated its effects on various disease models, demonstrating promising results in inhibiting tumor growth and modulating inflammatory responses. The compound's ability to disrupt key signaling pathways involved in disease progression has made it an attractive candidate for further clinical development. Additionally, its favorable pharmacokinetic profile suggests that it may be suitable for oral administration, which would enhance patient compliance and accessibility.

The synthesis of 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid presents unique challenges due to the sensitivity of fluorinated intermediates. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly useful in constructing the complex fluorinated framework efficiently. These advancements have not only improved access to this compound but also set the stage for exploring other structurally related molecules.

The impact of fluorinated compounds on drug discovery extends beyond their structural role; they also influence how drugs are perceived by regulatory agencies. Regulatory bodies increasingly recognize the value of fluorine substitution in improving drug safety and efficacy, leading to more favorable approval processes for fluorinated drug candidates. This positive trend has encouraged pharmaceutical companies to invest more heavily in fluorinated chemistry, driving innovation and accelerating the development of new therapies.

Looking ahead, the future prospects for 3-Fluoro-5-(fluoromethyl)-2-(trifluoromethoxy)pyridine-6-acetic acid are bright. Ongoing research aims to expand its applications into new therapeutic areas and refine synthetic strategies for improved scalability. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical reality. As our understanding of fluorinated molecules continues to grow, so too will their role in addressing some of medicine's most pressing challenges.